Cas no 1197880-04-8 (5,7-dimethyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine)

5,7-Dimethyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine is a heterocyclic compound featuring an imidazopyridine core with methyl and trifluoromethyl substituents. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the dimethyl substitution on the pyridine ring can influence electronic and steric effects. This compound is often utilized in medicinal chemistry for its potential as a scaffold in kinase inhibitors or other targeted therapeutics. Its well-defined synthesis route and stability under various conditions further contribute to its utility in industrial and academic applications.

5,7-dimethyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine structure

1197880-04-8 structure

Product Name:5,7-dimethyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine

CAS No:1197880-04-8

MF:C₉H₈F₃N₃

MW:215.175131797791

CID:1101440

PubChem ID:57970330

Update Time:2025-06-07

5,7-dimethyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 5,7-dimethyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine
- 5,7-Dimethyl-2-trifluoromethyl-3H-imidazo[4,5-b]pyridine
- 2-trifluoromethyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine
- SCHEMBL4333601
- 1197880-04-8
- Inchi： 1S/C9H8F3N3/c1-4-3-5(2)13-7-6(4)14-8(15-7)9(10,11)12/h3H,1-2H3,(H,13,14,15)
- InChI Key： HYRPJQGOHKGEDB-UHFFFAOYSA-N
- SMILES： FC(C1=NC2C(=C(C)C=C(C)N=2)N1)(F)F

Computed Properties

Exact Mass: 215.06703175g/mol
Monoisotopic Mass: 215.06703175g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 41.6Å²

5,7-dimethyl-2-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine Pricemore >>

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